Cas no 1261668-12-5 (6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261668-12-5
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4790285
• Update Time: 2025-11-02

6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O/c15-10-6-3-7-11(21-13(16)17)12(10)8-4-1-2-5-9(8)14(18,19)20/h1-7,13H
• InChI Key： PDPCOKXDSBVNDM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1C=CC=CC=1C(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl

6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261668-12-5): A Comprehensive Technical Overview

6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261668-12-5) is a fluorinated biphenyl derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of polyfluorinated aromatic compounds, which are known for their unique physicochemical properties and broad applications in material science and drug development.

The molecular structure of 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl features multiple fluorine substitutions, including a difluoromethoxy group at position 6, a fluorine atom at position 2, and a trifluoromethyl group at position 2' of the biphenyl system. These fluorine substitutions significantly influence the compound's electronic properties, lipophilicity, and metabolic stability, making it particularly valuable for medicinal chemistry applications.

Recent studies have highlighted the potential of fluorinated biphenyl derivatives like CAS 1261668-12-5 in the development of novel therapeutic agents. The compound's structural features make it an excellent candidate for drug discovery programs targeting various diseases. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the ability of fluorinated compounds to cross the blood-brain barrier.

In the field of agrochemical research, 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl has shown promise as a key intermediate for the synthesis of advanced crop protection agents. The presence of multiple fluorine atoms enhances the biological activity and environmental stability of resulting compounds, addressing current industry demands for more effective and sustainable agricultural solutions.

The synthesis of CAS 1261668-12-5 typically involves palladium-catalyzed cross-coupling reactions, with recent advances focusing on more sustainable and efficient synthetic routes. Green chemistry approaches, including the use of recyclable catalysts and solvent-free conditions, are becoming increasingly important in the production of such fluorinated aromatic compounds.

From a physicochemical perspective, 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl exhibits excellent thermal stability and resistance to metabolic degradation. These properties make it particularly valuable for applications requiring long-term stability, such as in material science for advanced polymers and liquid crystal displays.

The global market for specialty fluorinated compounds like 1261668-12-5 has been growing steadily, driven by increasing demand from pharmaceutical and electronics industries. Market analysts predict continued growth in this sector, particularly for compounds with multiple fluorine substitutions that offer unique performance characteristics.

Recent innovations in analytical techniques have enabled more precise characterization of polyfluorinated biphenyl derivatives. Advanced NMR spectroscopy and mass spectrometry methods now allow researchers to study the conformational dynamics and intermolecular interactions of compounds like 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl with unprecedented detail.

Environmental considerations regarding fluorinated organic compounds have led to increased research into the biodegradation pathways of molecules such as CAS 1261668-12-5. Current studies focus on developing microbial systems capable of breaking down these compounds, addressing concerns about environmental persistence while maintaining their valuable applications.

In material science applications, 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl has shown potential as a building block for advanced electronic materials. Its ability to influence dielectric properties and charge transport characteristics makes it interesting for organic electronics and photovoltaic applications.

The pharmaceutical industry continues to explore fluorinated drug candidates containing structural motifs similar to 1261668-12-5. Recent patent filings indicate growing interest in these compounds for various therapeutic areas, including oncology, inflammation, and metabolic disorders.

Quality control standards for high-purity fluorinated intermediates like 6-(Difluoromethoxy)-2-fluoro-2'-(trifluoromethyl)biphenyl have become increasingly stringent. Current analytical methodologies can detect impurities at parts-per-billion levels, ensuring the compound meets the exacting requirements of modern pharmaceutical and electronic applications.

Future research directions for CAS 1261668-12-5 and related compounds include the development of more efficient synthetic methodologies, exploration of novel biological activities, and investigation of advanced material applications. The unique combination of properties offered by this multifluorinated biphenyl derivative ensures its continued relevance across multiple scientific disciplines.